2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol

• Molecular Formula: C24H18F3N3O2
• Molecular Weight: 437.4 g/mol
• IUPAC Name: 2-[2-amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-phenylmethoxyphenol
• InChI: InChI=1S/C24H18F3N3O2/c25-24(26,27)22-20(16-9-5-2-6-10-16)21(29-23(28)30-22)18-12-11-17(13-19(18)31)32-14-15-7-3-1-4-8-15/h1-13,31H,14H2,(H2,28,29,30)
• InChI Key: PRSHUXFEVUMOLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)C3=C(C(=NC(=N3)N)C(F)(F)F)C4=CC=CC=C4)O

Description

• The compound’s systematic name is quite a mouthful, so let’s break it down:
  • It contains a pyrimidine core, which is a heterocyclic aromatic ring system.
  • The amino group at position 2 and the phenyl group at position 5 contribute to its structure.
  • The trifluoromethyl group at position 6 adds electron-withdrawing properties.
  • The benzyloxy group at position 5 further modifies the molecule.
• Overall, this compound combines features from different chemical families, making it intriguing for various applications.

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Comparison with Similar Compounds

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